(6-Chloro-2-methylpyrimidin-4-yl)thiourea

• Molecular Formula: C6H7ClN4S
• Molecular Weight: 202.67 g/mol
• IUPAC Name: (6-chloro-2-methylpyrimidin-4-yl)thiourea
• InChI: InChI=1S/C6H7ClN4S/c1-3-9-4(7)2-5(10-3)11-6(8)12/h2H,1H3,(H3,8,9,10,11,12)
• InChI Key: AOBAGFNCIUDDMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NC(=S)N

Description

(6-Chloro-2-methylpyrimidin-4-yl)thiourea is a useful research compound. Its molecular formula is C6H7ClN4S and its molecular weight is 202.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 6-chloro-2-methylpyrimidin-4-ylcarbamothioylcarbamate (275 mg, 1.0 mmol) and 1N sodium hydroxide (3.5 eq) was heated and stirred at 50° C. for 2 h. The resulting slurry was cooled to 20-22° C. The solid was collected by vacuum filtration, washed with water, and dried to give 185 mg of 1-(6-chloro-2-methylpyrimidin-4-yl)thiourea (91% yield). 1H NMR (400 MHz, DMSO-d6): δ 2.51 (S, 3H), 7.05 (s, 1H), 9.35 (s, 1H), 10.07 (s, 1H), 10.91 (s, 1H); 13C NMR (125 MHz, DMSO-d6) δ: 25.25, 104.56, 159.19, 159.33, 167.36, 180.91.